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Introduction
Haplogroup O-M122 is a dominant Y-chromosome lineage in East and Southeast Asia,

representing a significant portion of the paternal genetic landscape in the region.[1][2] Its

origins are traced back to a man who lived an estimated 25,000 to 30,000 years ago, likely in

Southeast Asia or present-day China.[1][2] The subclades of O-M122 are crucial for tracing the

prehistoric migrations and demographic history of various ethnic groups, including those of

Sino-Tibetan, Austronesian, Tai-Kadai, and Hmong-Mien language families.[1] These

application notes provide a comprehensive guide for researchers on the phylogenetic analysis

of Haplogroup O-M122, detailing its major subclades, their geographic distributions, and the

experimental protocols required for their identification and analysis.

Part 1: Phylogenetic Overview and Key Subclades
Haplogroup O-M122 (also known as O2, and formerly O3) is a descendant of Haplogroup O-

M175.[1][3] Its phylogenetic tree is characterized by several major branches defined by specific

single nucleotide polymorphisms (SNPs). Understanding these subclades is fundamental to

elucidating population relationships and histories.
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1. Sample Collection
(Blood, Saliva, Tissue)

2. Nucleic Acid Extraction

3. DNA Quantification & QC

4. Library Preparation
(Fragmentation, Adapter Ligation)

5. Sequencing
(Next-Generation Sequencing)

6. Bioinformatic Analysis
(Read Alignment, Variant Calling)

7. Phylogenetic Tree Construction

8. Haplogroup Assignment & Interpretation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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